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Compound of Interest

Compound Name: Tak-285

Cat. No.: B1684519

For Researchers, Scientists, and Drug Development Professionals

Introduction

TAK-285 is a potent and selective dual inhibitor of human epidermal growth factor receptor 2
(HER2) and epidermal growth factor receptor (EGFR).[1][2][3] Accurate and consistent
preparation of stock solutions is critical for obtaining reliable and reproducible results in
downstream applications, including cell-based assays and in vivo studies. Dimethyl sulfoxide
(DMSO) is the recommended solvent for preparing TAK-285 stock solutions due to the
compound's high solubility in this solvent.[1][2][4][5] This document provides a detailed protocol
for the preparation, handling, and storage of TAK-285 stock solutions in DMSO.

Quantitative Data Summary

A summary of the key chemical and physical properties of TAK-285 is provided in the table
below for easy reference.

© 2025 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b1684519?utm_src=pdf-interest
https://www.benchchem.com/product/b1684519?utm_src=pdf-body
https://www.selleckchem.com/products/tak-285.html
https://www.medchemexpress.com/TAK-285.html
https://dcchemicals.com/product_show-TAK_285.html?datasheet=datasheet
https://www.benchchem.com/product/b1684519?utm_src=pdf-body
https://www.selleckchem.com/products/tak-285.html
https://www.medchemexpress.com/TAK-285.html
https://www.apexbt.com/tak-285.html
https://www.caymanchem.com/product/29157/tak-285
https://www.benchchem.com/product/b1684519?utm_src=pdf-body
https://www.benchchem.com/product/b1684519?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1684519?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Methodological & Application

Check Availability & Pricing

Property Value Source(s)
Molecular Weight 547.96 g/mol [11[4116]
Molecular Formula C26H25CIF3Ns03 [4115][6]
CAS Number 871026-44-7 [11[24][5][7]
Appearance White to light yellow solid [2]

Solubility in DMSO

>27.4 mg/mL

[4](8]

=50 mg/mL (91.25 mM)

[2]

110 mg/mL (200.74 mM)

[1]

30 mg/mL

[5]

Storage (Solid)

-20°C for up to 3 years

[1](7]

Storage (Stock Solution)

-20°C for several months;

-80°C for up to 2 years

[2]141(°]

Experimental Protocols

Materials and Equipment
o TAK-285 powder

e Anhydrous or high-purity dimethyl sulfoxide (DMSO)
o Sterile, amber or opaque polypropylene or glass vials
o Calibrated analytical balance

» \ortex mixer

e Sonicator (optional)

o Pipettes and sterile, filtered pipette tips

o Personal protective equipment (PPE): safety glasses, gloves, lab coat
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Protocol for Preparing a 10 mM TAK-285 Stock Solution

This protocol describes the preparation of a 10 mM stock solution of TAK-285 in DMSO. The
concentration can be adjusted as needed based on experimental requirements.

o Preparation and Pre-Weighing:

o Before opening, bring the vial of TAK-285 powder to room temperature to prevent
condensation of moisture.

o In a well-ventilated area, and using appropriate PPE, carefully weigh the desired amount
of TAK-285 powder. For example, to prepare 1 mL of a 10 mM stock solution, weigh out
5.48 mg of TAK-285.

» Calculation:
» Volume (L) x Concentration (mol/L) x Molecular Weight ( g/mol ) = Mass (g)
= 0.001 L x 0.01 mol/L x 547.96 g/mol = 0.00548 g = 5.48 mg
 Dissolution in DMSO:

o Add the appropriate volume of fresh, anhydrous DMSO to the vial containing the TAK-285
powder. To continue the example, add 1 mL of DMSO. It is crucial to use fresh DMSO as it
is hygroscopic and absorbed moisture can reduce the solubility of the compound.[1][2]

o Cap the vial tightly and vortex thoroughly for several minutes until the powder is
completely dissolved. A clear solution should be obtained.

 Aiding Solubilization (if necessary):

o If the compound does not readily dissolve, the solution can be warmed at 37°C for 10-15

minutes.[4]

o Alternatively, the vial can be placed in an ultrasonic bath for a short period to aid

dissolution.[4]

» Aliquoting and Storage:
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o Once fully dissolved, it is recommended to aliquot the stock solution into smaller, single-
use volumes in sterile, tightly sealed vials. This practice minimizes contamination and
degradation from repeated freeze-thaw cycles.[9]

o Store the aliquots at -20°C or -80°C. For long-term storage (up to 2 years), -80°C is
recommended.[2] Stock solutions stored at -20°C should be used within a few months.[4]

Preparation of Working Solutions

When preparing working solutions for cell culture or other aqueous-based assays, it is
important to avoid precipitation of the compound.

» Serial Dilutions: If serial dilutions are required, it is best to perform these in DMSO before
adding the final diluted solution to the agueous medium.

 Final Dilution: To minimize precipitation, dilute the DMSO stock solution into the aqueous
buffer or cell culture medium. The final concentration of DMSO in the assay should be kept
low, typically below 0.5%, to avoid solvent-induced toxicity or off-target effects.[10] A vehicle
control (medium with the same final concentration of DMSO) should always be included in
experiments.
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Caption: Workflow for preparing TAK-285 stock solution in DMSO.

Caption: TAK-285 inhibits EGFR and HER2 signaling pathways.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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